Cas no 903513-60-0 ((2-cyanopyridin-4-yl)boronic acid)

(2-Cyanopyridin-4-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl compounds. Its pyridine scaffold with a cyano substituent enhances reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecular architectures. The boronic acid group facilitates efficient conjugation under mild conditions, while the electron-withdrawing cyano group stabilizes the intermediate during coupling. High purity grades ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air. Storage at low temperatures in a dry environment preserves its stability and reactivity.

(2-cyanopyridin-4-yl)boronic acid structure

903513-60-0 structure

Product Name:(2-cyanopyridin-4-yl)boronic acid

CAS No:903513-60-0

MF:C₆H₅BN₂O₂

MW:147.927100896835

MDL:MFCD10696640

CID:2129402

PubChem ID:49760399

Update Time:2025-06-07

(2-cyanopyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyanopyridine-4-boronic acid
- (2-Cyanopyridin-4-yl)boronic acid
- CS-0113044
- SCHEMBL2727397
- 2-cyanopyridin-4-ylboronic acid
- CS1446
- DTXSID70678194
- 903513-60-0
- MFCD10696640
- AB57821
- (2-CYANOPYRIDIN-4-YL)BORONICACID
- ZB1783
- BS-33090
- MSBPWGHYNOCHGC-UHFFFAOYSA-N
- AKOS006304108
- EN300-150377
- DB-078654
- DTXCID80628943
- 887-359-4
- (2-cyanopyridin-4-yl)boronic acid
- MDL： MFCD10696640
- Inchi： 1S/C6H5BN2O2/c8-4-6-3-5(7(10)11)1-2-9-6/h1-3,10-11H
- InChI Key： MSBPWGHYNOCHGC-UHFFFAOYSA-N
- SMILES： OB(C1C=CN=C(C#N)C=1)O

Computed Properties

Exact Mass: 148.0444076g/mol
Monoisotopic Mass: 148.0444076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.1Å²

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